Cas no 2411636-07-0 (6-ethyl-2-thiaspiro[3.3]heptan-6-ol)

• Product Name: 6-ethyl-2-thiaspiro[3.3]heptan-6-ol
• CAS No: 2411636-07-0
• MF: C₈H₁₄OS
• MW: 158.261161327362
• CID: 5272523
• Update Time: 2026-03-09

6-ethyl-2-thiaspiro[3.3]heptan-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiaspiro[3.3]heptan-6-ol, 6-ethyl-
• 6-ethyl-2-thiaspiro[3.3]heptan-6-ol

• Inchi： 1S/C8H14OS/c1-2-8(9)3-7(4-8)5-10-6-7/h9H,2-6H2,1H3
• InChI Key： ALJXEOYJVVMXCU-UHFFFAOYSA-N
• SMILES： C1C2(CC(CC)(O)C2)CS1

Additional information on 6-ethyl-2-thiaspiro[3.3]heptan-6-ol

Research Brief on 6-ethyl-2-thiaspiro[3.3]heptan-6-ol (CAS: 2411636-07-0): Recent Advances and Applications

6-ethyl-2-thiaspiro[3.3]heptan-6-ol (CAS: 2411636-07-0) is a novel spirocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 6-ethyl-2-thiaspiro[3.3]heptan-6-ol has been optimized in recent years, with several research groups reporting efficient and scalable routes. A 2023 study published in the Journal of Medicinal Chemistry described a high-yield, stereoselective synthesis using a thia-Michael addition followed by intramolecular cyclization. The compound's spirocyclic core, featuring a sulfur atom, has been shown to confer enhanced metabolic stability and improved binding affinity to target proteins, making it a valuable scaffold for drug design.

In terms of biological activity, 6-ethyl-2-thiaspiro[3.3]heptan-6-ol has demonstrated promising results as a modulator of the Keap1-Nrf2 pathway, which plays a critical role in cellular defense against oxidative stress. A recent preclinical study highlighted its ability to activate Nrf2-mediated antioxidant responses, suggesting potential applications in neurodegenerative diseases and inflammatory conditions. Additionally, derivatives of this compound have shown inhibitory activity against bacterial enzymes, positioning it as a candidate for antibiotic development.

From a mechanistic perspective, computational modeling and X-ray crystallography studies have provided insights into the binding interactions of 6-ethyl-2-thiaspiro[3.3]heptan-6-ol with its molecular targets. For example, a 2024 study in ACS Chemical Biology revealed that the compound's spirocyclic structure induces conformational changes in Keap1, disrupting its interaction with Nrf2. These findings underscore the compound's potential as a template for designing next-generation therapeutics targeting oxidative stress-related pathologies.

Looking ahead, further research is needed to explore the full therapeutic potential of 6-ethyl-2-thiaspiro[3.3]heptan-6-ol and its derivatives. Current efforts are focused on optimizing its pharmacokinetic properties and evaluating its efficacy in animal models of disease. Given its versatility and demonstrated bioactivity, this compound represents a promising avenue for future drug discovery efforts in chemical biology and medicinal chemistry.